Cas no 60722-71-6 (2-[(4-chlorophenyl)methylsulfanyl]pyrimidin-4-amine)
60722-71-6 structure
Product Name:2-[(4-chlorophenyl)methylsulfanyl]pyrimidin-4-amine
CAS No:60722-71-6
MF:C11H10ClN3S
MW:251.735199451447
CID:953411
PubChem ID:308484
Update Time:2025-04-19
2-[(4-chlorophenyl)methylsulfanyl]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-chlorophenyl)methylsulfanyl]pyrimidin-4-amine
- 2-(4-chloro-benzylsulfanyl)-pyrimidin-4-ylamine
- 2-[[(4-chlorophenyl)methyl]thio]-4-pyrimidinamine
- 2-p-chlorobenzylthiocytosine
- AC1L7CZ8
- NSC210286
- SureCN6637209
- NSC-210286
- 60722-71-6
- SCHEMBL6637209
- DTXSID30308864
- CHEMBL3273655
- DS-012702
- 2-{[(4-Chlorophenyl)methyl]sulfanyl}pyrimidin-4-amine
-
- Inchi: 1S/C11H10ClN3S/c12-9-3-1-8(2-4-9)7-16-11-14-6-5-10(13)15-11/h1-6H,7H2,(H2,13,14,15)
- InChI Key: YDFRADMMKNLUDF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSC1N=CC=C(N)N=1
Computed Properties
- Exact Mass: 251.0286
- Monoisotopic Mass: 251.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 77.1Ų
Experimental Properties
- Density: 1.39
- Boiling Point: 447.1°C at 760 mmHg
- Flash Point: 224.2°C
- Refractive Index: 1.676
- PSA: 51.8
- LogP: 3.58570
2-[(4-chlorophenyl)methylsulfanyl]pyrimidin-4-amine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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